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Compound of Interest

Compound Name: 2-Bromo-5-ethoxybenzaldehyde

Cat. No.: B112627

An In-depth Technical Guide to the Safe Handling of 2-Bromo-5-ethoxybenzaldehyde

Disclaimer: This document is intended for informational purposes for research, science, and
drug development professionals. A complete Safety Data Sheet (SDS) for 2-Bromo-5-
ethoxybenzaldehyde (CAS: 43192-32-1) was not available in public search results. Therefore,
hazard information has been supplemented with data from closely related analogues, such as
2-Bromo-5-hydroxybenzaldehyde and 2-Bromo-5-methoxybenzaldehyde. Users must conduct
a thorough, independent risk assessment before handling this chemical.

Compound Identification and Properties

2-Bromo-5-ethoxybenzaldehyde is an aromatic aldehyde derivative. Its structure is
characterized by a benzene ring substituted with a bromine atom, an ethoxy group, and a
formyl (aldehyde) group. This combination of functional groups makes it a useful intermediate
in organic synthesis, particularly in the development of pharmaceutical compounds.

Table 1: Compound Identification and Physical Properties
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Identifier Data Source
] 2-Bromo-5-
Chemical Name -
ethoxybenzaldehyde
CAS Number 43192-32-1 [1]12][3]
Molecular Formula CoHoBrO:2 [3]
Molecular Weight 229.07 g/mol [3]

White to yellow or brown

Appearance powder (inferred from [4]
analogues)

Boiling Point 298.3°C at 760 mmHg [5]

Density 1.451 g/cm3 [5]

| Storage Temperature| 2-8°C or -20°C, under inert gas |[3][5] |

Hazard Identification and Classification

While specific GHS classification for 2-Bromo-5-ethoxybenzaldehyde is not readily available,
the classifications for its close analogues are presented below. It should be handled with the
assumption that it presents similar hazards.

Table 2: GHS Hazard Identification (Based on Analogues)

. . Hazard Analogue
Hazard Class Pictogram Signal Word
Statement(s) Source

| Acute Toxicity, Oral (Category 4) | GHS07

ngcontent-ng-c1205671314="" class="ng-star-inserted">lk.alt text
| Warning | H302: Harmful if swallowed |[4][6] | | Skin Corrosion/Irritation (Category 2) | GHSO07

ngcontent-ng-c1205671314="" class="ng-star-inserted">lk.alt text
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| Warning | H315: Causes skin irritation |[7][8] | | Serious Eye Damage/Irritation (Category 2) |
GHSO07

walt text

| Warning | H319: Causes serious eye irritation |[7][8][9] | | Specific Target Organ Toxicity —
Single Exposure (Category 3), Respiratory System | GHSO07

walt text

| Warning| H335: May cause respiratory irritation |[10][11] | | Hazardous to the Aquatic
Environment, Acute Hazard (Category 1) | GHS09

lsialt text
| Warning | H400: Very toxic to aquatic life |[6] |

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[12][13]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[14]

Personal Protective Equipment (PPE)

A risk assessment should precede all handling activities to ensure appropriate PPE is selected.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Rationale

Tightly fitting safety
. goggles or a face shield Protects against splashes,
Eye/Face Protection .
(conforming to EN 166 or dust, and vapors.[12]

NIOSH standards).[6][12]

Chemical-resistant gloves

(e.g., nitrile, neoprene), Prevents skin contact,
Skin Protection inspected before use. A lab irritation, and potential
coat or chemical-resistant absorption.

apron.[15][12]

| Respiratory Protection | For nuisance dust, a P95 (US) or P1 (EU) particle respirator. If
exposure limits are exceeded or irritation occurs, a full-face respirator with appropriate
cartridges (e.g., OV/IAG/P99) is recommended.[15][6][12] | Minimizes inhalation of dust or
vapors.[12] |

Hygiene Measures

» Avoid all personal contact, including inhalation and ingestion.[10]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6][12]

e Wash hands and any exposed skin thoroughly with soap and water after handling.[15][6]

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[15][14]
 Recommended storage temperatures are between 2-8°C or frozen at -20°C.[3][5]

o Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation, especially
for long-term storage.[5][16]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.
[14][16]
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Emergency Procedures

Table 4: First Aid Measures (Based on Analogues)

Exposure Route First Aid Protocol

Remove the person to fresh air and keep
_ them comfortable for breathing. If
Inhalation . S
respiratory irritation or other symptoms

occur, seek medical attention.[15][10]

Immediately remove all contaminated clothing.
) Flush skin with plenty of running water and
Skin Contact L . .
soap. If skin irritation persists, seek medical

attention.[15][10]

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and
Eye Contact ] o o

easy to do. Continue rinsing. If eye irritation

persists, get immediate medical attention.[15]

[10]

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor if you feel unwell.[15][9] |

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide (COz2).[15]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.[15]

e Hazards from Combustion: Thermal decomposition may produce corrosive and irritating
gases, including carbon monoxide, carbon dioxide, and hydrogen halides.[10][14]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[15]
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Accidental Release Measures

e Evacuate personnel from the spill area.[12]
o Wear appropriate PPE, including respiratory protection.[10]

¢ Avoid generating dust. Use dry clean-up procedures (e.g., sweeping, shoveling, or
vacuuming with an explosion-proof system) and place the material into a clean, dry, sealed,
and labeled container for disposal.[10]

» Prevent spillage from entering drains or waterways.[14]

General Protocol for Safe Laboratory Handling

This section provides a generalized workflow for handling 2-Bromo-5-ethoxybenzaldehyde in
a research setting. This protocol must be adapted to specific experimental requirements and
institutional safety guidelines.

Methodology

e Risk Assessment & Preparation:

[¢]

Review this guide and any available SDS documentation thoroughly.

[¢]

Consult institutional chemical safety protocols.

[e]

Ensure all required engineering controls and PPE are available and functional.

o

Prepare the workspace within the fume hood, laying down absorbent pads if necessary.
e Weighing and Transfer:

o Perform all weighing and transfer operations within a fume hood or a ventilated balance
enclosure to minimize dust inhalation.

o Use a clean spatula or scoop to carefully transfer the required amount of the solid to a
tared weighing vessel.

o Promptly transfer the weighed compound to the reaction vessel.
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o Immediately and securely seal the source container after dispensing.

o Use in Reaction/Solution Preparation:
o When dissolving, add the solid slowly to the solvent to prevent splashing.

o If the reaction is heated, ensure it is performed in a well-ventilated fume hood with
appropriate apparatus (e.g., a reflux condenser).

o Keep all containers closed when not in use.
o Post-Experiment Decontamination and Waste Disposal:
o Decontaminate all glassware and equipment that came into contact with the chemical.

o Segregate all chemical waste (solid, liquid, and contaminated disposables) into
designated, labeled hazardous waste containers.[12]

o Contaminated PPE (e.g., gloves) should be placed in a sealed bag and disposed of as
hazardous waste.[12]

o Follow all institutional and local regulations for hazardous waste disposal.[6][12]

Visualized Workflows and Logic

The following diagrams illustrate the logical flow of safe handling and hazard control.
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Caption: Workflow for Safe Handling of 2-Bromo-5-ethoxybenzaldehyde.
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Caption: Hierarchy of Controls for Managing Chemical Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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